Cas no 1240261-82-8 (3-Fluoro-5-(pentafluorosulfur)cinnamic acid)

• Product Name: 3-Fluoro-5-(pentafluorosulfur)cinnamic acid
• CAS No: 1240261-82-8
• MF: C₉H₆F₆O₂S
• MW: 292.198162555695
• MDL: MFCD16652465
• CID: 4579792
• Update Time: 2025-07-23

3-Fluoro-5-(pentafluorosulfur)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(pentafluorosulfur)cinnamic acid
• Sulfate(1-), [3-(2-carboxylatoethenyl)-5-fluorophenyl]pentafluoro-, hydrogen (1:1), (OC-6-21)-

• MDL： MFCD16652465
• Inchi： 1S/C9H6F6O2S/c10-7-3-6(1-2-9(16)17)4-8(5-7)18(11,12,13,14)15/h1-5H,(H,16,17)/b2-1+
• InChI Key： KNRGBEHCOVNLOW-OWOJBTEDSA-N
• SMILES： S(F)(F)(F)(F)(F)C1=CC(=CC(F)=C1)/C=C/C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on 3-Fluoro-5-(pentafluorosulfur)cinnamic acid

Professional Introduction to 3-Fluoro-5-(pentafluorosulfur)cinnamic acid (CAS No. 1240261-82-8)

3-Fluoro-5-(pentafluorosulfur)cinnamic acid, with the CAS number 1240261-82-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoro-substituted cinnamic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a pentafluorosulfur group, contribute to its distinctive chemical properties and make it a subject of intense study in synthetic chemistry and drug development.

The synthesis of 3-Fluoro-5-(pentafluorosulfur)cinnamic acid involves complex organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the pentafluorosulfur moiety into the cinnamic acid backbone enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Recent advancements in fluorinated chemistry have enabled more efficient and scalable synthetic routes, making this compound more accessible for further research and development.

In the realm of medicinal chemistry, 3-Fluoro-5-(pentafluorosulfur)cinnamic acid has been explored for its potential as an intermediate in the synthesis of novel therapeutic agents. The fluorine atoms in its structure can influence both the pharmacokinetic and pharmacodynamic properties of derived compounds, making it a valuable building block for drug discovery programs. Studies have shown that fluoro-substituted compounds often exhibit improved bioavailability and reduced susceptibility to metabolic degradation, which are desirable traits in pharmaceuticals.

Recent research has highlighted the role of 3-Fluoro-5-(pentafluorosulfur)cinnamic acid in the development of anti-inflammatory and anti-cancer agents. The unique electronic properties of the pentafluorosulfur group can modulate enzyme activity and receptor binding, providing a rationale for its use in designing targeted therapies. For instance, preliminary studies suggest that derivatives of this compound may interact with specific kinases involved in cancer cell proliferation, offering a promising avenue for developing new chemotherapeutic strategies.

The structural complexity of 3-Fluoro-5-(pentafluorosulfur)cinnamic acid also makes it an interesting candidate for exploring novel synthetic methodologies. Researchers have been investigating catalytic processes that can efficiently introduce fluorine atoms into organic molecules, with a particular focus on developing greener and more sustainable synthetic routes. These efforts align with the broader goals of the pharmaceutical industry to reduce environmental impact while maintaining high standards of product quality and yield.

The biological activity of 3-Fluoro-5-(pentafluorosulfur)cinnamic acid has been further examined through computational modeling and experimental validation. Molecular docking studies have revealed potential interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. These findings underscore the compound's versatility as a scaffold for drug design and highlight its potential relevance in addressing unmet medical needs.

In conclusion, 3-Fluoro-5-(pentafluorosulfur)cinnamic acid (CAS No. 1240261-82-8) represents a significant advancement in fluorinated organic chemistry with broad implications for pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand, further solidifying its role as a key player in drug discovery and development.